2-Chloro-5-ethoxy-4-propoxybenzaldehyde

• IUPAC Name: 2-chloro-5-ethoxy-4-propoxybenzaldehyde
• InChI: InChI=1S/C12H15ClO3/c1-3-5-16-12-7-10(13)9(8-14)6-11(12)15-4-2/h6-8H,3-5H2,1-2H3
• InChI Key: OLFTWSQNSHXMJS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C(=C1)Cl)C=O)OCC
• Molecular Formula: C12H15ClO3
• DSSTOX Substance ID: DTXSID20366796
• Molecular Weight: 242.70 g/mol
• CAS RN: 692275-23-3

Description

“2-Chloro-5-ethoxy-4-propoxybenzaldehyde” is a chemical compound with the CAS Number: 692275-23-3. It has a molecular weight of 242.7 and its IUPAC name is 2-chloro-5-ethoxy-4-propoxybenzaldehyde. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “2-Chloro-5-ethoxy-4-propoxybenzaldehyde” is 1S/C12H15ClO3/c1-3-5-16-12-7-10 (13)9 (8-14)6-11 (12)15-4-2/h6-8H,3-5H2,1-2H3. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

In the realm of chemical synthesis and structural analysis, compounds similar to 2-Chloro-5-ethoxy-4-propoxybenzaldehyde have been extensively studied. For instance, research on chlorinated vanillins and syringaldehydes involves synthesizing these compounds and examining their structures using techniques like gas chromatography and mass spectrometry (Hyötyläinen & Knuutinen, 1993). Such studies are pivotal in understanding the chemical behavior and potential applications of similar compounds in fields like material science, pharmaceuticals, and environmental chemistry.

Catalysis and Chemical Reactions

Compounds with aldehyde groups and substituents similar to those in 2-Chloro-5-ethoxy-4-propoxybenzaldehyde are often explored for their catalytic properties and reactivity in various chemical reactions. For example, research on the reactivity of 2-Hydroxybenzaldehydes with alkynes and alkenes under rhodium catalyst systems highlights the potential of such compounds in synthesizing diverse organic molecules with applications in drug synthesis and material sciences (Kokubo et al., 1999).

Environmental Chemistry and Analysis

In environmental chemistry, the analysis and separation of chlorinated benzaldehydes, akin to the structure of 2-Chloro-5-ethoxy-4-propoxybenzaldehyde, are crucial for understanding pollution sources and degradation pathways of organic pollutants. Studies on the separation of chlorinated 4-hydroxybenzaldehydes using capillary columns provide valuable insights into analytical methodologies applicable to environmental monitoring and pollutant analysis (Korhonen & Knuutinen, 1984).

Material Science and Polymer Chemistry

In material science and polymer chemistry, the incorporation of functionalized aldehydes into larger molecules or frameworks can lead to materials with novel properties. For instance, the synthesis of Schiff-base macrocyclic complexes using pendant-armed dialdehydes demonstrates the utility of such compounds in creating complex structures with potential applications in catalysis, molecular recognition, and material science (Chen et al., 2014).

Organic Synthesis and Medicinal Chemistry

In organic synthesis, the manipulation of compounds containing aldehyde groups and various substituents is a common strategy for constructing complex organic molecules. Research on the regioselective reductive electrophilic substitution of derivatives of benzaldehydes, including transformations similar to those that might involve 2-Chloro-5-ethoxy-4-propoxybenzaldehyde, underlines the importance of such compounds in synthesizing pharmaceuticals and other biologically active molecules (Azzena et al., 1992).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “2-Chloro-5-ethoxy-4-propoxybenzaldehyde” can be found on the product page. For specific safety measures and handling procedures, it’s always best to refer to the MSDS provided by the manufacturer.